Cas no 904369-49-9 (6-Bromo-4-chloroquinoline-2-carboxaldehyde)

6-Bromo-4-chloroquinoline-2-carboxaldehyde structure
904369-49-9 structure
Product Name:6-Bromo-4-chloroquinoline-2-carboxaldehyde
CAS No:904369-49-9
MF:C10H5BrClNO
MW:270.509800672531
MDL:MFCD06824254
CID:994801
PubChem ID:17039660
Update Time:2025-04-20

6-Bromo-4-chloroquinoline-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-4-chloro-quinoline-2-carbaldehyde
    • 6-bromo-4-chloroquinoline-2-carbaldehyde
    • 6-Bromo-4-chloroquinoline-2-carboxaldehyde
    • 904369-49-9
    • MFCD06824254
    • AB30481
    • CS-0250619
    • FT-0720320
    • EN300-5165571
    • DTXSID70588926
    • Z1269238281
    • DB-078687
    • MDL: MFCD06824254
    • Inchi: 1S/C10H5BrClNO/c11-6-1-2-10-8(3-6)9(12)4-7(5-14)13-10/h1-5H
    • InChI Key: VVRRTCLWUQZFFO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=C(C=C(C=O)N=2)Cl

Computed Properties

  • Exact Mass: 268.92400
  • Monoisotopic Mass: 268.92430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.727
  • Boiling Point: 379.6°C at 760 mmHg
  • Flash Point: 183.4°C
  • Refractive Index: 1.715
  • PSA: 29.96000
  • LogP: 3.46320

6-Bromo-4-chloroquinoline-2-carboxaldehyde Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26

6-Bromo-4-chloroquinoline-2-carboxaldehyde Pricemore >>

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